Cas no 29307-03-7 (Deoxyelephantopin)
Deoxyelephantopin is a bioactive natural sesquiterpene lactone from Elephantopus scaber, which can be widely used in cancer research Deoxyelephantopin inhibits NF- κ B. MAPK, pi3k/akt, and β- Catenin signaling
Deoxyelephantopin structure
Deoxyelephantopin Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-methylene-2,7-dioxo-7H-9,6-methenofuro[2,3-f]oxacycloundecin-4-ylester
- Deoxyelephantopin
- 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-meth...
- 2-Propenoic acid,2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-methylene-2,7-dioxo-7H-9,6-methenof
- Elephantopus carolinianus compd. B
- Isodeoxyelephantopin
- DET
- [ "DET" ]
- 29307-03-7
- FT-0777681
- 38927-54-7
- B2703-458128
- Elephantopin, deoxy-; NSC 259726
- (10-Methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl) 2-methylprop-2-enoate
- FT-0777077
- CID 38359583
- CHEBI:181685
- +Expand
-
- JMUOPRSXUVOHFE-UHFFFAOYSA-N
- 1S/C19H20O6/c1-9(2)17(20)24-15-8-12-7-13(23-19(12)22)5-10(3)6-14-16(15)11(4)18(21)25-14/h6-7,13-16H,1,4-5,8H2,2-3H3
- O1C(C(=C([H])[H])C2([H])C1([H])C([H])=C(C([H])([H])[H])C([H])([H])C1([H])C([H])=C(C(=O)O1)C([H])([H])C2([H])OC(C(=C([H])[H])C([H])([H])[H])=O)=O
Computed Properties
- 344.12600
- 0
- 6
- 3
- 344.12598835 g/mol
- 25
- 741
- 0
- 0
- 4
- 0
- 1
- 1
- 2.4
- 78.9
- 344.4
Experimental Properties
- 2.16400
- 78.90000
- 584.3±50.0 °C at 760 mmHg
- 0.0±1.6 mmHg at 25°C
- 258.1±30.2 °C
- Powder
- 1.3±0.1 g/cm3
Deoxyelephantopin Price
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Deoxyelephantopin Related Literature
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Agnieszka Krogul,Jakub Cedrowski,Katarzyna Wiktorska,Jadwiga Skupińska,Grzegorz Litwinienko Dalton Trans., 2012,41, 658-666
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Fernando J. Urbanos,A. Black,Ramón Bernardo-Gavito,D. Granados Nanoscale, 2019,11, 11152-11158
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Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
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4. A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2 batteries†Yong Lu,Yichao Cai,Qiu Zhang,Luojia Liu,Zhiqiang Niu,Jun Chen Chem. Sci., 2019,10, 4306-4312
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Inkyu Lee,Ji Eon Kwon,Chungsuk You,Yeongkwon Kang,Bong-Gi Kim J. Mater. Chem. C, 2019,7, 9257-9262
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John A. Timney,James J. Turner Dalton Trans., 2022,51, 1434-1445
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Michelle Camenzuli,Harald J. Ritchie,James R. Ladine Analyst, 2011,136, 5127-5130
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Gipsi Lima-Mendez,Jacques van Helden Mol. BioSyst., 2009,5, 1482-1493
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Jian-An Fang,Kuo-Chen Chou Mol. BioSyst., 2013,9, 634-644
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